Cas no 16416-30-1 (Dodecane-d)

Dodecane-d structure
Dodecane-d structure
Product Name:Dodecane-d
CAS No:16416-30-1
MF:C12H26
MW:196.495048046112
MDL:MFCD00144868
CID:121655
PubChem ID:16213433
Update Time:2025-04-18

Dodecane-d Chemical and Physical Properties

Names and Identifiers

    • Dodecane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-d26
    • Dodecane-d26
    • n-Dodecane(d26)
    • n-Dodecane-d26
    • (2H26)-n-Dodecan
    • 489131_ALDRICH
    • Dodecan-d26
    • hexacosadeuterio-dodecane
    • n-d26-Deuterododecan
    • n-Deuterododecan
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-hexacosadeuteriododecane
    • n-Dodecane-d26, 98 atoM%D
    • DODECANE-D26, 98 ATOM % D
    • Dodecane-d
    • DTXSID80583947
    • D98477
    • CS-0226364
    • J-010117
    • MFCD00144868
    • (?H??)dodecane
    • (~2~H_26_)Dodecane
    • MS-23063
    • HY-W099602S
    • 16416-30-1
    • Dodecane-d??
    • CP pound masculine98% pound not98atom%D
    • MDL： MFCD00144868
    • Inchi： 1S/C12H26/c1-3-5-7-9-11-12-10-8-6-4-2/h3-12H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2
    • InChI Key： SNRUBQQJIBEYMU-DWXHPOBZSA-N
    • SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 222.52962
  • Monoisotopic Mass: 196.366646224g/mol
  • Isotope Atom Count: 26
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 9
  • Complexity: 56.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.864 g/mL at 25 °C
  • Melting Point: −9.6 °C(lit.)
  • Boiling Point: 215-217 °C(lit.)
  • Flash Point: 160 °F
  • Refractive Index: n20/D 1.422(lit.)
  • PSA: 0
  • Solubility: Not determined
  • Vapor Pressure: No data available

Dodecane-d Security Information

Dodecane-d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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Apollo Scientific
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abcr
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abcr
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Apollo Scientific
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MedChemExpress
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 16416-30-1 99.83%
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 ￥500 2024-05-24
MedChemExpress
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Dodecane-d Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16416-30-1)Dodecane-d
Order Number:A1200969
Stock Status:in Stock
Quantity:5ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:43
Price ($):245.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:16416-30-1)Dodecane-d
A1200969
Purity:99%
Quantity:5ml
Price ($):245.0
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